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Compound of Interest

Compound Name: LY450108

Cat. No.: B1675698 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), safety procedures, and disposal plans for

LY450108, also known as MPEP (2-methyl-6-(2-phenylethynyl)-pyridine, monohydrochloride).

Hazard Identification and Personal Protective
Equipment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, LY450108 (MPEP)

is not classified as a hazardous substance according to the Globally Harmonized System

(GHS). However, it is always prudent to handle all research chemicals with a high degree of

caution.

Personal Protective Equipment (PPE) Recommendations:

While the SDS for MPEP states that no special personal protective equipment is required,

standard laboratory best practices should always be followed to minimize any potential risk.

This includes:

Eye Protection: Safety glasses with side shields or goggles should be worn to protect against

splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn to prevent skin

contact.
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Body Protection: A standard laboratory coat is recommended to protect clothing and skin.

Respiratory Protection: If working with the powdered form for extended periods or in a poorly

ventilated area, a dust mask or respirator may be considered to minimize inhalation.

Quantitative Data
The following table summarizes the available quantitative data for LY450108 (MPEP). Many

physical and chemical properties are not fully determined, underscoring the need for careful

handling.

Property Value Reference

CAS Number 219911-35-0

Molecular Formula C14H11N · HCl N/A

Molecular Weight 229.7 g/mol N/A

Appearance A crystalline solid N/A

Boiling Point/Range Undetermined

Flash Point Not applicable

Decomposition Temperature Not determined

Water Solubility Not determined

Partition Coefficient (n-

octanol/water)
Not determined

Operational and Disposal Plans
Handling and Storage:

Handling: No special handling measures are required. However, as a general precaution,

avoid generating dust and ensure good ventilation in the work area.

Storage: Store the compound in accordance with the information provided on the product

insert. This typically involves keeping the container tightly sealed in a cool, dry, and well-
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ventilated place.

Spill Management:

In the event of a spill:

Containment: Mechanically pick up the spilled solid material.

Cleaning: Clean the affected area thoroughly.

Disposal: Dispose of the collected material and any contaminated cleaning supplies as

chemical waste according to your institution's guidelines.

Disposal Plan:

All chemical waste, including unused LY450108 and contaminated materials, must be disposed

of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Waste Segregation: Do not mix with other waste streams unless compatible.

Disposal Route: Contact your institution's Environmental Health and Safety (EHS) office for

guidance on the proper disposal procedures for non-hazardous chemical waste. Do not

dispose of down the drain or in regular trash unless explicitly approved by EHS.

Experimental Protocols
Detailed experimental protocols will vary depending on the specific research application. The

following provides a general workflow for preparing a stock solution of LY450108.

Workflow for Stock Solution Preparation:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

